Cas no 1339442-16-8 (4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid)

• Product Name: 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid
• CAS No: 1339442-16-8
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5833303
• PubChem ID: 64444790
• Update Time: 2025-06-08

4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-butanoic acid, 4-chloro-α-(ethylamino)-5-methyl-
• 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid
• AKOS013768283
• EN300-1140343
• CS-0344807
• 1339442-16-8

• Inchi： 1S/C10H16ClN3O2/c1-3-12-9(10(15)16)4-5-14-7(2)8(11)6-13-14/h6,9,12H,3-5H2,1-2H3,(H,15,16)
• InChI Key： NMYNABNRRNJYJG-UHFFFAOYSA-N
• SMILES： N1(CCC(NCC)C(O)=O)C(C)=C(Cl)C=N1

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 414.0±45.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid

Comprehensive Overview of 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 1339442-16-8)

The compound 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid (CAS No. 1339442-16-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and an ethylamino side chain, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrazole derivatives in medicine?" The 4-(4-chloro-5-methyl-1H-pyrazol-1-yl) moiety in this compound is particularly noteworthy, as pyrazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively investigating this compound for its potential role in developing targeted therapies and enzyme inhibitors, aligning with the growing demand for precision medicine.

Another trending topic in the scientific community is "green synthesis of heterocyclic compounds." The 2-(ethylamino)butanoic acid segment of this molecule highlights its compatibility with eco-friendly synthetic routes. As industries shift toward sustainable practices, this compound could serve as a model for optimizing atom economy and reducing hazardous byproducts. Its synthesis and modifications are frequently discussed in forums focusing on green chemistry innovations.

From a structural perspective, the presence of both chloro and methyl substituents on the pyrazole ring enhances the compound's reactivity and binding affinity. This feature is often explored in computational chemistry studies, where researchers simulate interactions with biological targets. Searches like "How do halogenated pyrazoles interact with proteins?" reflect the curiosity surrounding its mechanism of action, making it a valuable candidate for molecular docking experiments.

In the context of agrochemical development, this compound's potential as a pesticide intermediate is under scrutiny. With increasing global attention on food security and crop protection, derivatives of 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid may contribute to next-generation formulations that are both effective and environmentally benign. This aligns with searches such as "biodegradable agrochemicals 2024" and "low-toxicity crop solutions."

Analytical chemists frequently inquire about "advanced characterization techniques for complex organic molecules." For CAS No. 1339442-16-8, techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its purity and structure. These methods are critical for ensuring reproducibility in research, a hot topic in the era of open science and data transparency.

In summary, 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(ethylamino)butanoic acid represents a versatile compound with cross-disciplinary relevance. Whether in drug design, sustainable synthesis, or agrochemical innovation, its study addresses pressing scientific and societal challenges. As research progresses, this molecule is poised to remain a focal point in discussions about future-oriented chemistry.